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Compound of Interest

Compound Name: QL-IX-55

Cat. No.: B1139353 Get Quote

Essential Safety and Handling Guide for QL-IX-
55
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and

disposal of QL-IX-55 (CAS No. 1223002-54-7), a selective ATP-competitive inhibitor of

mTORC1/2. Adherence to these procedures is essential to ensure personnel safety and

maintain a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
QL-IX-55 is a potent enzyme inhibitor intended for research use only.[1] The toxicological

properties of this compound have not been fully investigated. Therefore, it must be handled

with extreme care, assuming it is a hazardous substance. The following personal protective

equipment is mandatory when handling QL-IX-55.

Table 1: Required Personal Protective Equipment (PPE) for Handling QL-IX-55
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles or

safety glasses meeting ANSI

Z87.1 standard. A face shield

should be worn over safety

glasses when there is a risk of

splashing.[2]

Protects against accidental

splashes of the compound in

solution or contact with the

powder form.

Hand Protection

Double-layered, powder-free

nitrile gloves. The outer glove

should be removed and

disposed of within the

containment area.[1][3]

Provides a robust barrier

against skin contact. Double-

gloving minimizes the risk of

exposure if the outer glove is

contaminated.[1]

Body Protection

A fully buttoned lab coat,

preferably a disposable gown

made of a low-permeability

fabric.[4]

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) is required when

handling the powdered form of

the compound to prevent

inhalation of dust particles.[5]

Minimizes the risk of

respiratory exposure to the

potent compound.

Safe Handling and Operational Plan
All handling of QL-IX-55, including weighing, reconstitution, and addition to experimental

systems, must be conducted within a certified chemical fume hood or a biological safety

cabinet to minimize inhalation exposure.[3]
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Experimental Workflow for QL-IX-55 Handling
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Caption: This diagram outlines the procedural flow for safely handling QL-IX-55, from

preparation to disposal.

Experimental Protocols
Protocol 1: Weighing and Reconstitution of QL-IX-55 Powder

Preparation: Ensure the chemical fume hood is certified and functioning correctly. Cover the

work surface with an absorbent, plastic-backed liner.[3]

Tare Weighing: Use an analytical balance inside the fume hood. Place a clean, tared weigh

boat on the balance.

Weighing: Carefully transfer the required amount of QL-IX-55 powder to the weigh boat

using a dedicated spatula. Avoid creating dust.

Reconstitution: Add the appropriate solvent (e.g., DMSO) directly to the weigh boat or

transfer the powder to a sterile, sealed container before adding the solvent. Ensure the

container is tightly capped.

Dissolution: Gently vortex or sonicate the solution until the compound is fully dissolved.

Disposal Plan
All materials contaminated with QL-IX-55, including gloves, disposable lab coats, weigh boats,

pipette tips, and excess solutions, must be disposed of as hazardous chemical waste.[3]

Table 2: QL-IX-55 Waste Disposal Procedures
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Waste Type Disposal Container Procedure

Solid Waste

Labeled, sealed, and puncture-

resistant hazardous waste

container.

Collect all contaminated solid

materials (e.g., gloves, pipette

tips, absorbent pads) in the

designated container within the

fume hood.

Liquid Waste

Labeled, sealed, and

chemically resistant hazardous

waste container.

Collect all unused or waste

solutions containing QL-IX-55

in the designated liquid waste

container. Do not mix with

other waste streams unless

compatibility is confirmed.

Sharps
Labeled, puncture-proof

sharps container.

Dispose of any needles or

other sharps used in the

handling of QL-IX-55 in a

designated sharps container

for hazardous materials.[3]

Emergency Procedures
Table 3: First Aid Measures for QL-IX-55 Exposure
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and water for at least 15 minutes. Remove

contaminated clothing and shoes. Seek medical

attention if irritation persists.

Inhalation

Move the individual to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water, provided the person is conscious. Seek

immediate medical attention.

In the event of a spill, evacuate the immediate area and prevent others from entering. For a

small spill, use an appropriate absorbent material to contain the spill, then decontaminate the

area with a suitable cleaning agent. For a large spill, evacuate the laboratory and contact the

institution's environmental health and safety office immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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